1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(naphthalen-2-yloxy)ethanone

• IUPAC Name: 1-[4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C26H22FN7O2/c27-20-6-8-21(9-7-20)34-26-24(30-31-34)25(28-17-29-26)33-13-11-32(12-14-33)23(35)16-36-22-10-5-18-3-1-2-4-19(18)15-22/h1-10,15,17H,11-14,16H2
• InChI Key: IWRJZORCLWZYRN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)C(=O)COC5=CC6=CC=CC=C6C=C5
• Molecular Formula: C26H22FN7O2
• Molecular Weight: 483.5 g/mol

Description

1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(naphthalen-2-yloxy)ethanone is a useful research compound. Its molecular formula is C26H22FN7O2 and its molecular weight is 483.507. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticancer Activity

Research has demonstrated that derivatives containing naphthalene, triazolo, and pyrimidine moieties exhibit significant antioxidant and anticancer activities. Novel derivatives, such as 1-(4-fluorophenyl)-2-((5-(2-((4-methoxyphenyl)amino)ethyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)ethanone, have shown remarkable efficacy against glioblastoma U-87 cell lines. These findings suggest potential applications of such compounds in developing treatments for various cancers, including glioblastoma, by leveraging their cytotoxic effects against cancer cell lines while also providing antioxidant benefits (I. Tumosienė et al., 2020).

5-HT2 Antagonist Activity

Compounds with structural similarities to the molecule have been investigated for their 5-HT2 antagonist activity. Research indicates that derivatives with a 4-fluorophenyl group and a piperazine moiety can exhibit potent 5-HT2 antagonist properties, suggesting their potential use in treatments targeting conditions associated with 5-HT2 receptors, such as certain psychiatric disorders (Y. Watanabe et al., 1992).

Antimicrobial Activity

Derivatives featuring the core structure of 1-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(naphthalen-2-yloxy)ethanone have been synthesized and evaluated for their antimicrobial activity. Compounds incorporating triazole-fused fluoroquinolones, for example, have shown excellent antibacterial activity against resistant strains, including both Gram-negative and Gram-positive bacteria. Such findings highlight the molecule's potential utility in developing new anti-infective therapies, particularly for combating drug-resistant bacterial infections (Gao Liuzhou et al., 2015).